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Compound of Interest

Compound Name: Bis(2-nitrophenyl)amine

Cat. No.: B107571

Technical Data Sheet: Bis(2-nitrophenyl)amine

This document provides essential physicochemical properties of Bis(2-nitrophenyl)amine, a
chemical compound of interest in various research and development applications. The data is
presented for researchers, scientists, and professionals in drug development.

Core Molecular Information

Bis(2-nitrophenyl)amine, also known as N-(2-Nitrophenyl)-2-nitroaniline, is an organic
compound with the chemical formula C12HsN3Oa.[1] Its molecular structure consists of two
nitrophenyl groups attached to a central amine.

A summary of its fundamental molecular properties is provided in the table below.

Property Value

Molecular Formula C12H9oN304[1]
Molecular Weight 259.22 g/mol [1][2]
CAS Number 18264-71-6[1][2]

Structural and Property Relationship
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The molecular formula dictates the elemental composition, which in turn determines the
molecular weight of the compound. This relationship is fundamental to its chemical identity and
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behavior.

Fig. 1. Relationship between chemical identity and molecular properties.

Disclaimer: This document provides baseline chemical data. As an Al, it cannot generate
experimental protocols or detailed signaling pathway analyses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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